Cas no 1311390-85-8 (tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate)

Tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate is a bicyclic lactam derivative featuring a rigid [2.2.2] ring system, which confers structural stability and steric specificity. The tert-butoxycarbonyl (Boc) protecting group enhances its utility in organic synthesis, particularly in peptide and heterocycle chemistry, by providing selective deprotection under mild acidic conditions. The carbonyl group at the 6-position offers a reactive handle for further functionalization. This compound is valued for its role as a versatile intermediate in pharmaceutical research, enabling the synthesis of complex scaffolds with potential bioactive properties. Its well-defined stereochemistry and compatibility with diverse reaction conditions make it a reliable building block for medicinal chemistry applications.
tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate structure
1311390-85-8 structure
Product Name:tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
CAS No:1311390-85-8
MF:C12H19NO3
MW:225.284163713455
MDL:MFCD23106477
CID:2094104
PubChem ID:67234017
Update Time:2025-05-28

tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
    • 2-Boc-2-azabicyclo[2.2.2]octane-6-one
    • EN300-1654179
    • SY098031
    • AS-33877
    • MFCD23106477
    • SCHEMBL1975303
    • tert-butyl6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
    • TZFSRKZPRIJHFU-UHFFFAOYSA-N
    • tert-butyl 5-oxo-3-azabicyclo[2.2.2]octane-3-carboxylate
    • PB38421
    • AKOS023412195
    • tert-butyl 7-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
    • SB10903
    • 1311390-85-8
    • 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester
    • CS-0048152
    • 2-Boc-6-Oxo-2-Azabicyclo[2.2.2]octane
    • 2-Boc-2-azabicyclo[2.2.2]octan-6-one
    • LCC39085
    • MDL: MFCD23106477
    • Inchi: 1S/C12H19NO3/c1-12(2,3)16-11(15)13-7-8-4-5-9(13)10(14)6-8/h8-9H,4-7H2,1-3H3
    • InChI Key: TZFSRKZPRIJHFU-UHFFFAOYSA-N
    • SMILES: O=C1CC2CN(C(=O)OC(C)(C)C)C1CC2

Computed Properties

  • Exact Mass: 225.13649347g/mol
  • Monoisotopic Mass: 225.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.6Ų

tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Pricemore >>

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